Cas no 75667-93-5 (2-(3-Acetamidoadamantan-1-yl)acetic acid)

• Product Name: 2-(3-Acetamidoadamantan-1-yl)acetic acid
• CAS No: 75667-93-5
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• MDL: MFCD01790037
• CID: 981950
• PubChem ID: 727217
• Update Time: 2025-09-19

2-(3-Acetamidoadamantan-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Acetamidoadamantan-1-yl)acetic acid
• (3-Acetylamino-adamantan-1-yl)-acetic acid
• 2-(3-acetamido-1-adamantyl)acetic acid
• 3-ACETYLAMINO-1-ADAMANTANE ACETIC ACID
• 1-(acetylamino)-3-adamantylacetic acid
• 3-acetamido-1-(carboxymethyl)adamantane
• F0405-1349
• 3-(Acetylamino)-tricyclo[3.3.1.1(3,7)]decane-1-acetic acid
• HMS1416P17
• SR-01000400503-1
• 75667-93-5
• CHEMBL1556296
• 2-(3-Acetamidoadamantan-1-yl)aceticacid
• MLS000536436
• HMS2417P21
• DTXSID00384377
• AKOS001020161
• EN300-297459
• Oprea1_361228
• Z56793495
• SR-01000400503
• AKOS016845647
• IFLab1_001755
• (3-Acetamidotricyclo[3.3.1.1~3,7~]decan-1-yl)acetic acid
• SMR000151368
• SCHEMBL5811751
• 3-acetylamino-1-adamantaneacetic acid
• DB-315080
• ALBB-035082
• (3-acetamidoadamantan-1-yl)acetic acid

• MDL： MFCD01790037
• Inchi： 1S/C14H21NO3/c1-9(16)15-14-5-10-2-11(6-14)4-13(3-10,8-14)7-12(17)18/h10-11H,2-8H2,1H3,(H,15,16)(H,17,18)
• InChI Key： WGQQQEFRSGVMSR-UHFFFAOYSA-N
• SMILES： OC(CC12CC3CC(CC(C3)(C1)NC(C)=O)C2)=O

Computed Properties

• Exact Mass: 251.15200
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 185-186 ºC
• Solubility: Very slightly soluble (0.73 g/l) (25 º C),
• PSA: 66.40000
• LogP: 2.32710